Cas no 2229571-98-4 (O-2-methyl-2-(1-methyl-1H-indol-6-yl)propylhydroxylamine)
O-2-methyl-2-(1-methyl-1H-indol-6-yl)propylhydroxylamine Chemical and Physical Properties
Names and Identifiers
-
- O-2-methyl-2-(1-methyl-1H-indol-6-yl)propylhydroxylamine
- O-[2-methyl-2-(1-methyl-1H-indol-6-yl)propyl]hydroxylamine
- 2229571-98-4
- EN300-1811654
-
- Inchi: 1S/C13H18N2O/c1-13(2,9-16-14)11-5-4-10-6-7-15(3)12(10)8-11/h4-8H,9,14H2,1-3H3
- InChI Key: JINGQIKUBYQEPS-UHFFFAOYSA-N
- SMILES: O(CC(C)(C)C1=CC=C2C=CN(C)C2=C1)N
Computed Properties
- Exact Mass: 218.141913202g/mol
- Monoisotopic Mass: 218.141913202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 40.2Ų
O-2-methyl-2-(1-methyl-1H-indol-6-yl)propylhydroxylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1811654-0.05g |
O-[2-methyl-2-(1-methyl-1H-indol-6-yl)propyl]hydroxylamine |
2229571-98-4 | 0.05g |
$1224.0 | 2023-09-19 | ||
| Enamine | EN300-1811654-0.1g |
O-[2-methyl-2-(1-methyl-1H-indol-6-yl)propyl]hydroxylamine |
2229571-98-4 | 0.1g |
$1283.0 | 2023-09-19 | ||
| Enamine | EN300-1811654-0.25g |
O-[2-methyl-2-(1-methyl-1H-indol-6-yl)propyl]hydroxylamine |
2229571-98-4 | 0.25g |
$1341.0 | 2023-09-19 | ||
| Enamine | EN300-1811654-0.5g |
O-[2-methyl-2-(1-methyl-1H-indol-6-yl)propyl]hydroxylamine |
2229571-98-4 | 0.5g |
$1399.0 | 2023-09-19 | ||
| Enamine | EN300-1811654-1.0g |
O-[2-methyl-2-(1-methyl-1H-indol-6-yl)propyl]hydroxylamine |
2229571-98-4 | 1g |
$1458.0 | 2023-05-26 | ||
| Enamine | EN300-1811654-2.5g |
O-[2-methyl-2-(1-methyl-1H-indol-6-yl)propyl]hydroxylamine |
2229571-98-4 | 2.5g |
$2856.0 | 2023-09-19 | ||
| Enamine | EN300-1811654-5.0g |
O-[2-methyl-2-(1-methyl-1H-indol-6-yl)propyl]hydroxylamine |
2229571-98-4 | 5g |
$4226.0 | 2023-05-26 | ||
| Enamine | EN300-1811654-10.0g |
O-[2-methyl-2-(1-methyl-1H-indol-6-yl)propyl]hydroxylamine |
2229571-98-4 | 10g |
$6266.0 | 2023-05-26 | ||
| Enamine | EN300-1811654-1g |
O-[2-methyl-2-(1-methyl-1H-indol-6-yl)propyl]hydroxylamine |
2229571-98-4 | 1g |
$1458.0 | 2023-09-19 | ||
| Enamine | EN300-1811654-5g |
O-[2-methyl-2-(1-methyl-1H-indol-6-yl)propyl]hydroxylamine |
2229571-98-4 | 5g |
$4226.0 | 2023-09-19 |
O-2-methyl-2-(1-methyl-1H-indol-6-yl)propylhydroxylamine Related Literature
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
Additional information on O-2-methyl-2-(1-methyl-1H-indol-6-yl)propylhydroxylamine
Professional Introduction to Compound with CAS No. 2229571-98-4 and Product Name: O-2-methyl-2-(1-methyl-1H-indol-6-yl)propylhydroxylamine
The compound with the CAS number 2229571-98-4 and the product name O-2-methyl-2-(1-methyl-1H-indol-6-yl)propylhydroxylamine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The molecular structure, characterized by a combination of an amine group and a substituted indole moiety, positions it as a promising candidate for further exploration in drug development.
In recent years, the pharmaceutical industry has witnessed a surge in the investigation of indole derivatives due to their diverse biological activities. The indole ring, a core structural component of numerous bioactive molecules, is renowned for its role in modulating various biological pathways. Specifically, derivatives of indole have been extensively studied for their potential in treating neurological disorders, cancer, and inflammatory conditions. The presence of a methyl group at the 1-position and a propyl chain extended from the hydroxylamine group in O-2-methyl-2-(1-methyl-1H-indol-6-yl)propylhydroxylamine contributes to its complex pharmacophoric properties, which may influence its interactions with biological targets.
One of the most compelling aspects of this compound is its potential as a scaffold for developing novel therapeutic agents. The hydroxylamine functional group is particularly interesting because it can participate in hydrogen bonding interactions, which are crucial for enzyme-substrate binding and receptor-ligand interactions. Additionally, the propyl chain provides a hydrophobic extension that can enhance membrane permeability, making it more suitable for oral administration. These features collectively suggest that O-2-methyl-2-(1-methyl-1H-indol-6-yl)propylhydroxylamine could be a valuable intermediate in the synthesis of more complex molecules with enhanced pharmacological properties.
Recent studies have highlighted the importance of indole derivatives in modulating immune responses and inflammation. For instance, certain indoleamine 2,3-dioxygenase (IDO) inhibitors have shown promise in preclinical models for treating autoimmune diseases. The structural similarity between O-2-methyl-2-(1-methyl-1H-indol-6-yl)propylhydroxylamine and known IDO inhibitors suggests that it may share similar mechanisms of action. Further research is warranted to explore its potential as an immunomodulatory agent or as a lead compound for designing new immunotherapeutics.
The synthesis of O-2-methyl-2-(1-methyl-1H-indol-6-yl)propylhydroxylamine presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups requires careful consideration during the synthetic route design to ensure high yield and purity. Advances in catalytic methods and asymmetric synthesis have made it possible to construct complex molecular frameworks with greater precision. These advancements could facilitate the efficient production of this compound and its derivatives, enabling more extensive biological evaluation.
In conclusion, O-2-methyl-2-(1-methyl-1H-indol-6-yl)propylhydroxylamine, identified by CAS number 2229571-98-4, represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new applications for indole derivatives, compounds like this one are likely to play a significant role in shaping the future of drug discovery and development.
2229571-98-4 (O-2-methyl-2-(1-methyl-1H-indol-6-yl)propylhydroxylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)